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Introduction
Parthenocarpy, the development of fruit without prior fertilization of ovules, is a desirable trait in

many horticultural crops, leading to seedless varieties that are often preferred by consumers.

Gibberellic acid (GA3), a naturally occurring plant hormone, plays a pivotal role in regulating

various aspects of plant growth and development, including fruit set and growth.[1][2]

Exogenous application of GA3 has been widely demonstrated to effectively induce

parthenocarpy in a variety of fruit species.[3] This document provides detailed application notes

and protocols for the use of gibberellic acid to induce parthenocarpy, intended for use by

researchers and scientists in the field.

Gibberellins, as a class of diterpenoid phytohormones, are crucial for processes such as stem

elongation, seed germination, and flower development.[4] In the context of fruit development,

gibberellins are essential for initiating fruit set and promoting pericarp growth.[4] The

application of GA3 can bypass the need for pollination and fertilization, which normally trigger

the endogenous production of hormones required for fruit development.
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The effectiveness of gibberellic acid in inducing parthenocarpy is dependent on the plant

species, the concentration of GA3 used, the timing of application, and the application method.

The following tables summarize quantitative data from various studies.
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Crop Cultivar
GA3
Concentrati
on (ppm)

Application
Method

Key
Findings

Reference

Grapes
Flame

Seedless
25

Spraying at

70-80%

bloom and

again at post-

bloom

Increased

cluster weight

and fruit yield

per vine.

Grapes
Superior

Seedless
40 - 80

Spraying or

dipping

inflorescence

s

Increased

cluster and

berry weight.

Custard

Apple
Gefner 1500

Spraying at

flowering and

subsequent

weeks

Efficiently

produced

seedless

fruits with

good physical

and chemical

parameters.

Sugar Apple - 250 - 1000

Spraying

flowers at the

female stage

and

subsequent

applications

on set fruits

Increased

fruit set up to

75% and

induced

parthenocarp

y.

Tomato Tree - 40

Spraying

flower buds

six times with

a 3-day lapse

Significantly

reduced the

number of

seeds.

Apple Honeycrisp Not specified,

but GA3

alone was

effective

Application to

flowers

Caused the

development

of seedless
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parthenocarpi

c apples.

Pear Dangshansu 50 (GA4+7)

Spraying

unpollinated

flowers at

anthesis

Induced

parthenocarp

y.

Hibiscus

sabdariffa
- 800 - 900

Foliar spray

after flower

bud

emergence

Led to the

production of

parthenocarpi

c fruits.

Experimental Protocols
Protocol 1: Induction of Parthenocarpy in Grapes (Vitis
vinifera)
Objective: To induce seedlessness and increase berry size in grape cultivars.

Materials:

Gibberellic acid (GA3)

Distilled water

Wetting agent (e.g., Tween 20)

pH meter and adjustment solutions (e.g., KOH or HCl)

Hand sprayer or dipping containers

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure:

Solution Preparation:
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Prepare a stock solution of GA3. For a 1000 ppm stock, dissolve 1 gram of GA3 in a small

amount of 70% ethanol and then bring the volume to 1 liter with distilled water.

From the stock solution, prepare the desired final concentrations (e.g., 25-80 ppm) by

dilution with distilled water.

Add a wetting agent to the final solution at a concentration of 0.05-0.1% (v/v) to ensure

uniform coverage.

Adjust the pH of the solution to approximately 6.0-6.5 for optimal uptake.

Application Timing:

For berry thinning and initial fruit set, apply the GA3 solution when the vines are at 70-80%

bloom.

For berry enlargement, a second application is often made after fruit set (post-bloom).

Application Method:

Spraying: Use a hand sprayer to thoroughly cover the flower clusters. Ensure even

distribution of the solution.

Dipping: Individually dip each flower cluster into the GA3 solution for a few seconds. This

method can be more precise but is also more labor-intensive.

Post-Application Care:

Allow the treated clusters to dry.

Monitor the plants for fruit development, size, and seed content.

Maintain normal irrigation and fertilization practices.

Data Collection:

At maturity, harvest the grape clusters.
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Measure parameters such as cluster weight, number of berries per cluster, berry weight,

berry dimensions (length and width), and seed number per berry.

Assess fruit quality parameters like total soluble solids (TSS) and acidity.

Protocol 2: Induction of Parthenocarpy in Custard Apple
(Annona squamosa x Annona cherimola)
Objective: To produce seedless custard apple fruits.

Materials:

Gibberellic acid (GA3)

Distilled water

Wetting agent

Hand sprayer

PPE

Procedure:

Solution Preparation:

Prepare a high-concentration GA3 solution (e.g., 1500 ppm).

Add a wetting agent to the solution.

Application Timing:

The first application should be made at the flowering stage.

Subsequent applications are made at 1 and 3 weeks after anthesis.

Application Method:
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Use a hand sprayer to apply the GA3 solution directly to the flowers and developing

fruitlets.

Post-Application Care:

Monitor fruit set and development.

Provide standard horticultural care for the trees.

Data Collection:

Harvest fruits at the 18th week after anthesis.

Measure fruit set percentage, fruit weight, fruit dimensions, and the number of seeds per

fruit.

Analyze fruit quality parameters such as pulp percentage, peel percentage, TSS, and

titratable acidity.

Signaling Pathways and Experimental Workflows
Gibberellin Signaling Pathway in Fruit Development
Gibberellin signaling is a key regulatory pathway in fruit development. The binding of GA to its

receptor, GID1 (GIBBERELLIN INSENSITIVE DWARF1), triggers a conformational change that

promotes the interaction between GID1 and DELLA proteins, which are repressors of GA

signaling. This interaction leads to the ubiquitination and subsequent degradation of DELLA

proteins by the 26S proteasome. The degradation of DELLA proteins relieves the repression of

transcription factors that activate GA-responsive genes, ultimately leading to fruit set and

growth.
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Caption: Gibberellin signaling pathway leading to fruit development.

Experimental Workflow for GA3-Induced Parthenocarpy
The general workflow for an experiment designed to test the efficacy of GA3 for inducing

parthenocarpy involves several key stages, from plant preparation to data analysis.
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Caption: General experimental workflow for studying GA3-induced parthenocarpy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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